Cas no 2366994-56-9 (1-Cyclopropyl-3-fluoro-5-nitrobenzene)

• Product Name: 1-Cyclopropyl-3-fluoro-5-nitrobenzene
• CAS No: 2366994-56-9
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 5213778
• Update Time: 2025-08-04

1-Cyclopropyl-3-fluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-3-fluoro-5-nitrobenzene

• Inchi： 1S/C9H8FNO2/c10-8-3-7(6-1-2-6)4-9(5-8)11(12)13/h3-6H,1-2H2
• InChI Key： AQAWLMUSUMUWSV-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=CC([N+]([O-])=O)=CC(F)=C1

Additional information on 1-Cyclopropyl-3-fluoro-5-nitrobenzene

Professional Introduction to Compound with CAS No. 2366994-56-9 and Product Name: 1-Cyclopropyl-3-fluoro-5-nitrobenzene

The compound with the CAS number 2366994-56-9 and the product name 1-Cyclopropyl-3-fluoro-5-nitrobenzene represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a cyclopropyl group and a nitro group on a benzene ring creates a framework that is highly versatile for further chemical modifications and biological evaluations.

In recent years, the exploration of halogenated aromatic compounds has been a focal point in synthetic organic chemistry and medicinal research. The introduction of fluorine and nitro substituents into aromatic systems often enhances the metabolic stability, lipophilicity, and binding affinity of molecules, making them more suitable for therapeutic use. The specific arrangement of these substituents in 1-Cyclopropyl-3-fluoro-5-nitrobenzene suggests a compound that could exhibit interesting pharmacological properties, particularly in the context of inhibiting enzyme activity or modulating receptor interactions.

One of the most compelling aspects of this compound is its structural motif, which combines the rigidity of the benzene ring with the electron-withdrawing effects of the nitro group and the steric bulk of the cyclopropyl moiety. This combination can influence both the electronic properties and the spatial orientation of potential binding sites on biological targets. For instance, such a structure might be particularly effective in targeting enzymes that require specific spatial arrangements for substrate recognition.

Recent studies have demonstrated that derivatives of nitroaromatic compounds can serve as valuable intermediates in the synthesis of pharmaceuticals. The nitro group can be readily reduced to an amine, providing a pathway to more complex molecules with enhanced bioavailability. Additionally, the fluorine atom can participate in hydrogen bonding interactions, further modulating the binding characteristics of a drug candidate. These features make 1-Cyclopropyl-3-fluoro-5-nitrobenzene an intriguing starting point for designing novel therapeutic agents.

The cyclopropyl group, while small, introduces significant steric hindrance that can prevent unwanted side reactions or off-target interactions. This characteristic is particularly important in drug design, where minimizing promiscuous binding can improve efficacy and reduce toxicity. Furthermore, the cyclopropyl ring can be further functionalized through various chemical transformations, such as halogenation or alkylation, to create even more diverse libraries of compounds for screening.

In the context of current research trends, 1-Cyclopropyl-3-fluoro-5-nitrobenzene aligns well with efforts to develop more sophisticated and targeted therapies. The integration of structural elements that enhance both metabolic stability and binding affinity is a key strategy in modern drug discovery. Moreover, the compound’s potential as a building block for larger molecules underscores its value in medicinal chemistry innovation.

From a synthetic perspective, 1-Cyclopropyl-3-fluoro-5-nitrobenzene offers several advantages due to its well-defined reactivity patterns. The nitro group provides a handle for introducing amine functionalities via reduction, while the fluorine atom can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations allow chemists to append various pharmacophores or linkers to the core structure, facilitating rapid diversification of molecular libraries.

The benzene ring itself serves as an excellent scaffold for further derivatization. Its aromaticity contributes to electronic stability, while its planar geometry ensures optimal alignment with biological targets. By combining these features with other functional groups like fluorine and nitro substituents, researchers can fine-tune the properties of 1-Cyclopropyl-3-fluoro-5-nitrobenzene to meet specific therapeutic requirements.

As interest in fluorinated compounds grows across multiple disciplines—including materials science and agrochemicals—compounds like 1-Cyclopropyl-3-fluoro-5-nitrobenzene are likely to find broader applications beyond traditional pharmaceuticals. The ability to incorporate fluorine into molecular structures has been shown to improve various material properties, such as thermal stability or electronic conductivity. Thus, this compound may also serve as a precursor for advanced materials development.

In conclusion,1-Cyclopropyl-3-fluoro-5-nitrobenzene (CAS No. 2366994-56-9) represents a promising candidate for further investigation in both academic and industrial settings. Its unique structural features offer opportunities for designing novel therapeutics with improved pharmacological profiles. As research continues to uncover new applications for halogenated aromatic compounds,1-Cyclopropyl-3-fluoro-5-nitrobenzene is poised to play an important role in advancing chemical biology and drug discovery efforts worldwide.